Cas no 1217655-83-8 ((2S,5S)-(-)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-diethylphospholane)

(2S,5S)-(-)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-diethylphospholane is a chiral phospholane derivative widely utilized in asymmetric catalysis, particularly in hydrogenation reactions. Its rigid bicyclic structure and stereogenic phosphorus center confer high enantioselectivity, making it valuable for synthesizing optically active compounds. The 1,3-dioxolan-2-ylphenyl group enhances ligand stability and modulates electronic properties, while the diethyl substituents fine-tune steric interactions. This ligand is often employed with transition metals like rhodium or iridium to achieve efficient asymmetric transformations. Its well-defined stereochemistry and robust performance under catalytic conditions make it a preferred choice for pharmaceutical and fine chemical synthesis requiring high enantiomeric purity.

(2S,5S)-(-)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-diethylphospholane structure

1217655-83-8 structure

Product Name:(2S,5S)-(-)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-diethylphospholane

CAS No:1217655-83-8

MF:C₁₇H₂₅O₂P

MW:292.352966070175

CID:3159494

PubChem ID:91988659

Update Time:2025-10-11

(2S,5S)-(-)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-diethylphospholane Chemical and Physical Properties

Names and Identifiers

- (2S,5S)-(-)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-diethylphospholane
- 2-{2-[(2S,5S)-2,5-Diethyl-1-phospholano]phenyl}1,3-dioxolane
- CID 91988659
- 1217655-83-8
- 2-[2-(2,5-Diethylphospholan-1-yl)phenyl]-1,3-dioxolane
- Inchi： 1S/C17H25O2P/c1-3-13-9-10-14(4-2)20(13)16-8-6-5-7-15(16)17-18-11-12-19-17/h5-8,13-14,17H,3-4,9-12H2,1-2H3
- InChI Key： UKBFKBMQNUOKTD-UHFFFAOYSA-N
- SMILES： P1(C2=CC=CC=C2C2OCCO2)C(CC)CCC1CC

Computed Properties

Exact Mass: 292.15921703g/mol
Monoisotopic Mass: 292.15921703g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 18.5Å²

Experimental Properties

Sensitiveness: air sensitive

(2S,5S)-(-)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-diethylphospholane Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-7333-500mg	(2R,5R)-1-[2-(1,3-Dioxolan-2-y	1217655-83-8	min.97%	500mg	4260.0CNY	2021-07-12
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SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj2470-100mg	(2S,5S)-(-)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-diethylphospholane	1217655-83-8		100mg	¥0.0	2024-07-19
Ambeed	A1371113-50mg	trans-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-diethylphospholane	1217655-83-8	98+%	50mg	$95.0	2023-06-26
Ambeed	A1371113-100mg	trans-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-diethylphospholane	1217655-83-8	98+%	100mg	$162.0	2023-06-26
Ambeed	A1371113-250mg	trans-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-diethylphospholane	1217655-83-8	98+%	250mg	$220.0	2025-02-20